Cas no 77008-58-3 ((2-Chlorophenyl)(3-chlorophenyl)methanone)

• Product Name: (2-Chlorophenyl)(3-chlorophenyl)methanone
• CAS No: 77008-58-3
• MF: C₁₃H₈Cl₂O
• MW: 251.108021736145
• CID: 1085733
• PubChem ID: 15567855
• Update Time: 2025-05-22

(2-Chlorophenyl)(3-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenyl)(3-chlorophenyl)methanone
• (2-chlorophenyl)-(3-chlorophenyl)methanone
• 2,3'-Dichlorobenzophenone
• 2,3'-Dichlor-benzophenon
• DTXSID40574452
• CDA00858
• AKOS010258672
• BS-36190
• MFCD09055155
• CS-0331105
• 77008-58-3
• (3-Chloro-phenyl)-(2-chloro-phenyl)-methanone
• SCHEMBL3179857

• MDL： MFCD09055155
• Inchi： 1S/C13H8Cl2O/c14-10-5-3-4-9(8-10)13(16)11-6-1-2-7-12(11)15/h1-8H
• InChI Key： ZOEYPNHFGDABED-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 249.99500
• Monoisotopic Mass: 249.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.22440

Additional information on (2-Chlorophenyl)(3-chlorophenyl)methanone

Comprehensive Guide to (2-Chlorophenyl)(3-chlorophenyl)methanone (CAS No. 77008-58-3): Properties, Applications, and Market Insights

(2-Chlorophenyl)(3-chlorophenyl)methanone, with the CAS number 77008-58-3, is a specialized organic compound that has garnered significant attention in various industrial and research applications. This chlorinated aromatic ketone is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. In this article, we delve into the molecular structure, physical and chemical characteristics, applications, and emerging trends related to this compound.

The molecular formula of (2-Chlorophenyl)(3-chlorophenyl)methanone is C₁₃H₈Cl₂O, and it features two chlorophenyl groups attached to a carbonyl group. This structural arrangement contributes to its stability and reactivity, which are crucial for its use in pharmaceutical intermediates and agrochemical synthesis. Researchers and manufacturers often seek this compound for its role in producing high-value derivatives, particularly in the development of specialty chemicals.

One of the most frequently asked questions about CAS 77008-58-3 is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dichloromethane, acetone, and ethyl acetate, while being less soluble in water. Its thermal stability makes it suitable for reactions requiring elevated temperatures, a feature highly valued in industrial-scale synthesis.

In recent years, the demand for (2-Chlorophenyl)(3-chlorophenyl)methanone has surged due to its applications in material science and electronic chemicals. For instance, it serves as a precursor in the synthesis of liquid crystal materials used in display technologies. With the rapid growth of the electronics industry, this compound has become a focal point for researchers aiming to develop advanced functional materials.

Another area where CAS 77008-58-3 is gaining traction is in the field of organic photovoltaics. Scientists are exploring its potential as a building block for light-absorbing molecules in solar cells. This aligns with the global push toward renewable energy solutions, making it a topic of interest for environmentally conscious industries.

The synthesis of (2-Chlorophenyl)(3-chlorophenyl)methanone typically involves Friedel-Crafts acylation, a well-established method in organic chemistry. However, recent advancements have introduced catalytic methods that improve yield and reduce environmental impact. These innovations are part of a broader trend toward green chemistry, which emphasizes sustainable production practices.

Market analysts predict steady growth for CAS 77008-58-3, driven by its expanding applications in high-performance materials and specialty chemicals. Companies specializing in fine chemicals are increasingly listing this compound in their portfolios, catering to the needs of research institutions and industrial manufacturers. Its versatility and reliability make it a staple in modern chemical synthesis.

For those sourcing (2-Chlorophenyl)(3-chlorophenyl)methanone, it is essential to consider purity and supplier reliability. High-purity grades (≥98%) are often required for sensitive applications, such as pharmaceutical research. Reputable suppliers provide detailed technical data sheets and safety information, ensuring compliance with industry standards.

In conclusion, CAS 77008-58-3 represents a critical component in the toolkit of chemists and engineers working on cutting-edge technologies. Its role in advanced materials, renewable energy, and specialty chemicals underscores its importance in today’s scientific and industrial landscape. As research continues to uncover new applications, the significance of this compound is expected to grow even further.